Hydrogen peroxide (30%)

• CAS No.: 7722-84-1
• Product Name: Hydrogen peroxide (30%)
• Molecular Formula: H2O2
• Molecular Weight: 34.015 g/mol
• Standard InChI: InChI=1S/H2O2/c1-2/h1-2H
• Standard InChIKey: MHAJPDPJQMAIIY-UHFFFAOYSA-N
• SMILES: [H+].O[O-]
• Canonical SMILES: [H+].O[O-]
• Boiling Point: 302.4 °F at 760 mm Hg (NTP, 1992); 306 °F at 760 mm Hg 258° F for concentrations greater than 52% (EPA, 1998); 108; 150.2 °C; 141 °C (90%); 286°F
• Colorform: Colorless liquid; At low temperatures a crystalline solid /90% solution/; Colorless liquid ... [Note: The pure compound is a crystalline solid below 12 degrees F. Often used in an aqueous solution]
• Density: 1.11 at 68 °F (NTP, 1992); 1.463 at 32 °F 1.29/1.3 at 68F for concentrations greater than 52% (EPA, 1998); 1.44 g/cu cm 25 °C; Relative density (water = 1): 1.4 (90%); 1.39
• Melting Point: 31.3 °F (NTP, 1992); 31 to 40 °F for concentrations greater than 52% (EPA, 1998); -33; -0.43 °C; -0.43°C; -11 °C (90%), -39 °C (70%); 12°F
• Physical Description: Hydrogen peroxide, aqueous solution, stabilized, with more than 60% hydrogen peroxide appears as a colorless liquid. Vapors may irritate the eyes and mucous membranes. Under prolonged exposure to fire or heat containers may violently rupture due to decomposition. Used to bleach textiles and wood pulp, in chemical manufacturing and food processing.; Hydrogen peroxide, aqueous solution, with not less than 20% but not more than 60% hydrogen peroxide (stabilized as necessary) appears as colorless aqueous solution. Vapors may irritate the eyes and mucous membranes. Contact with most common metals and their compounds may cause violent decomposition, especially in the higher concentrations. Contact with combustible materials may result in spontaneous ignition. Prolonged exposure to fire or heat may cause decomposition and rupturing of the container. Used to bleach textiles and wood pulp, in chemical manufacturing and food processing.; Hydrogen peroxide solution is the colorless liquid dissolved in water. Its vapors are irritating to the eyes and mucous membranes. The material, especially the higher concentrations, can violently decompose in contact with most common metals and their compounds. Contact with combustible materials can result in spontaneous ignition. Under prolonged exposure to fire or heat containers may violently rupture due to decomposition of the material. It is used to bleach textiles and wood pulp, in chemical manufacturing and food processing.; Hydrogen peroxide, stabilized appears as a crystalline solid at low temperatures. Has a slightly pungent, irritating odor. Used in the bleaching and deodorizing of textiles, wood pulp, hair, fur, etc. as a source of organic and inorganic peroxides; pulp and paper industry; plasticizers; rocket fuel; foam rubber; manufacture of glycerol; antichlor; dyeing; electroplating; antiseptic; laboratory reagent; epoxidation; hydroxylation; oxidation and reduction; viscosity control for starch and cellulose derivatives; refining and cleaning metals; bleaching and oxidizing agent in foods; neutralizing agent in wine distillation; seed disinfectant; substitute for chlorine in water and sewage treatment. (EPA, 1998); DryPowder; Liquid; Liquid; COLOURLESS LIQUID.; Colorless liquid with a slightly sharp odor.; Colorless liquid with a slightly sharp odor. [Note: The pure compound is a crystalline solid below 12°F. Often used in an aqueous solution.]
• Description: Hydrogen Peroxide is a peroxide and oxidizing agent with disinfectant, antiviral and anti-bacterial activities. Upon rinsing and gargling or topical application, hydrogen peroxide exerts its oxidizing activity and produces free radicals which leads to oxidative damage to proteins and membrane lipids. This may inactivate and destroy pathogens and may prevent spreading of infection.; Hydrogen peroxide is a colorless liquid at room temperature with a bitter taste. Small amounts of gaseous hydrogen peroxide occur naturally in the air. Hydrogen peroxide is unstable, decomposing readily to oxygen and water with release of heat. Although nonflammable, it is a powerful oxidizing agent that can cause spontaneous combustion when it comes in contact with organic material. Hydrogen peroxide is found in many households at low concentrations (3-9%) for medicinal applications and as a clothes and hair bleach. In industry, hydrogen peroxide in higher concentrations is used as a bleach for textiles and paper, as a component of rocket fuels, and for producing foam rubber and organic chemicals.; Hydrogen peroxide, also known as oxydol or dihydrogen dioxide, belongs to the class of inorganic compounds known as homogeneous other non-metal compounds. These are inorganic non-metallic compounds in which the largest atom belongs to the class of 'other non-metals'. Hydrogen peroxide has been primarily detected in blood. Within the cell, hydrogen peroxide is primarily located in the mitochondria and cytoplasm. Hydrogen peroxide exists in all eukaryotes, ranging from yeast to humans. Methylmalonic acid and hydrogen peroxide can be biosynthesized from (S)-methylmalonic acid semialdehyde; which is catalyzed by the enzyme aldehyde oxidase. In humans, hydrogen peroxide is involved in the azathioprine action pathway, the citalopram metabolism pathway, the valine, leucine and isoleucine degradation pathway, and plasmalogen synthesis pathway. Hydrogen peroxide is also involved in several metabolic disorders, some of which include arginine: glycine amidinotransferase deficiency (agat deficiency), glycine N-methyltransferase deficiency, the tyrosinemia type 2 (or richner-hanhart syndrome) pathway, and dimethylglycine dehydrogenase deficiency. Hydrogen peroxide is a bitter tasting compound that can be found in a number of food items such as cloud ear fungus, sugar apple, brazil nut, and roselle. This makes hydrogen peroxide a potential biomarker for the consumption of these food products.
• Shelf Life: Stable under recommended storage conditions. /Hydrogen peroxide solution (>/= 30% to <50%)/; Solutions of hydrogen peroxide gradually deteriorate and are usually stabilized by the addition of acetanilide or similar organic materials.; Hydrogen peroxide topical solution deteriorates upon standing or upon repeated agitation, undergoes accelerated decomposition when exposed to light or when in contact with many oxidizing or reducing substances, and decomposes suddenly when heated.; Pure hydrogen peroxide solutions, completely free from contamination, are highly stable; a low percentage of an inhibitor such as acetanilide or sodium stannate is usually added to counteract the catalytic effect of traces of impurities such as iron, copper, and other heavy metals.; A relatively stable sample of hydrogen peroxide typically decomposes at the rate of approximately 0.5% per year at room temperature.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); Miscible (NIOSH, 2016); Soluble in cold water; In water, 1X10+6 mgL at 25 °C; Very soluble in water; Miscible with water; Soluble in ether; insoluble in petroleum ether. Decomposed into water and oxygen by many organic solvents.; Soluble in alcohol; Hydrogen peroxide and highly concentrated aqueous solutions (>65 wt%) are soluble in a variety of organic solvents such as carboxylic esters.; 1000 mg/mL at 25 °C; Solubility in water: miscible; Miscible
• Synonyms: Hydrogen Peroxide; Hydrogen Peroxide (H2O2); Hydroperoxide; Oxydol; Perhydrol; Peroxide, Hydrogen; Superoxol
• Vapor Density: 1.02 calculated (EPA, 1998) (Relative to Air); Relative vapor density (air = 1): 1
• Vapor Pressure: 1 mm Hg at 59.5 °F (NTP, 1992); 1 mm Hg at 59.54 °F (EPA, 1998); 1.97 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.2 (90%); 5 mmHg at 86°F; (86°F): 5 mmHg
• PubChem Compound: 22326046
• Last Modified: Nov 12 2021